Cas no 1189918-51-1 (3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 1189918-51-1
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 5343654
• Update Time: 2025-10-31

3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethylphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
• 3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione
• HMS3491H05
• 3-(4-ethylphenyl)-3,4-dihydro-2H-1
• E?,2,4-benzothiadiazine-1,1-dione
• 3-(4-ethylphenyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• 3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine 1,1-dioxide

• Inchi： 1S/C15H16N2O2S/c1-2-11-7-9-12(10-8-11)15-16-13-5-3-4-6-14(13)20(18,19)17-15/h3-10,15-17H,2H2,1H3
• InChI Key： FRZIVHCYAXCXHV-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC(C2C=CC(CC)=CC=2)N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 3.1
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione

Research Brief on 3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS: 1189918-51-1)

The compound 3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS: 1189918-51-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique benzothiadiazine scaffold, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have explored its potential as a therapeutic agent, focusing on its mechanism of action, pharmacokinetics, and therapeutic efficacy in various disease models.

One of the key areas of investigation has been the compound's role as a modulator of ion channels and receptors. Preliminary in vitro studies have shown that 3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione exhibits selective binding affinity to certain G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological and cardiovascular disorders. The compound's ability to modulate receptor activity with high specificity suggests its potential as a lead compound for drug development in these therapeutic areas.

In addition to its receptor modulation properties, recent research has highlighted the compound's pharmacokinetic profile. Studies in animal models have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, with good oral bioavailability and minimal off-target effects. These findings are particularly encouraging for the development of orally administered therapeutics. Furthermore, the compound's metabolic stability and low toxicity profile make it a viable candidate for further preclinical and clinical evaluation.

Another significant aspect of the research on 3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione is its potential application in oncology. Recent in vivo studies have shown that the compound can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways involved in cell cycle regulation and apoptosis. The compound's ability to induce apoptosis in cancer cells while sparing normal cells underscores its potential as a targeted anticancer agent. Ongoing studies are focused on elucidating the precise molecular mechanisms underlying these effects.

Despite these promising findings, challenges remain in the development of 3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione as a therapeutic agent. Issues such as formulation optimization, scalability of synthesis, and long-term safety profiles need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 3-(4-ethylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS: 1189918-51-1) represents a promising candidate for therapeutic development across multiple disease areas. Its unique pharmacological properties, combined with favorable pharmacokinetic and safety profiles, position it as a valuable lead compound for further investigation. Continued research efforts will be crucial to fully realize its therapeutic potential and translate these findings into clinical applications.